3-(benzylsulfamoyl)-N-[(furan-2-yl)methyl]-4-methoxybenzamide

• IUPAC Name: N-benzyl-5-[4-(2-fluorophenyl)piperazine-1-carbonyl]-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C25H26FN3O4S/c1-33-23-12-11-20(17-24(23)34(31,32)27-18-19-7-3-2-4-8-19)25(30)29-15-13-28(14-16-29)22-10-6-5-9-21(22)26/h2-12,17,27H,13-16,18H2,1H3
• InChI Key: ZSZODPWXIYJMFC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC=C3F)S(=O)(=O)NCC4=CC=CC=C4
• Molecular Formula: C25H26FN3O4S
• Molecular Weight: 483.6 g/mol

Description

3-(benzylsulfamoyl)-N-[(furan-2-yl)methyl]-4-methoxybenzamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to have interesting biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 3-(benzylsulfamoyl)-N-[(furan-2-yl)methyl]-4-methoxybenzamide is not fully understood. However, it is believed that the compound works by inhibiting certain enzymes that are involved in cell growth and division. This leads to a decrease in the proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 3-(benzylsulfamoyl)-N-[(furan-2-yl)methyl]-4-methoxybenzamide has several interesting biochemical and physiological effects. For example, it has been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(benzylsulfamoyl)-N-[(furan-2-yl)methyl]-4-methoxybenzamide in lab experiments is that it has been shown to be effective in inhibiting the growth of cancer cells. This makes it a promising candidate for further investigation. However, one limitation is that the compound may have off-target effects, meaning that it could affect other enzymes or pathways in addition to the ones it is intended to target.

Future Directions

There are several future directions that could be explored with regards to 3-(benzylsulfamoyl)-N-[(furan-2-yl)methyl]-4-methoxybenzamide. One area of interest is in the development of new cancer treatments. Studies could be conducted to further investigate the compound's anti-cancer properties and to determine its potential as a therapeutic agent. Additionally, studies could be conducted to investigate the compound's effects on other diseases or conditions.

Synthesis Methods

The synthesis of 3-(benzylsulfamoyl)-N-[(furan-2-yl)methyl]-4-methoxybenzamide involves several steps. The first step is the reaction of 4-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with benzylamine to form the benzylamide intermediate. The intermediate is then reacted with furfurylamine to form the final product.

Scientific Research Applications

3-(benzylsulfamoyl)-N-[(furan-2-yl)methyl]-4-methoxybenzamide has been studied for its potential applications in scientific research. One area of interest is in the field of cancer research. Studies have shown that this compound has anti-cancer properties, making it a potential candidate for the development of new cancer treatments.